Cas no 1805299-59-5 (2-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol)

2-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol is a fluorinated pyridine derivative characterized by its unique substitution pattern, incorporating difluoromethyl, nitro, trifluoromethoxy, and hydroxymethyl functional groups. This compound is of interest in agrochemical and pharmaceutical research due to its potential as an intermediate in the synthesis of biologically active molecules. The presence of multiple fluorine-containing groups enhances its lipophilicity and metabolic stability, making it valuable for applications requiring selective reactivity or resistance to degradation. Its nitro and hydroxymethyl moieties further provide versatile sites for chemical modifications, enabling tailored derivatization for specific industrial or medicinal purposes. The compound’s structural features contribute to its utility in advanced synthetic pathways.
2-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol structure
1805299-59-5 structure
Product Name:2-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol
CAS No:1805299-59-5
MF:C8H5F5N2O4
MW:288.128319501877
CID:4843340
Update Time:2025-06-09

2-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

    • 2-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol
    • Inchi: 1S/C8H5F5N2O4/c9-7(10)5-3(2-16)6(15(17)18)4(1-14-5)19-8(11,12)13/h1,7,16H,2H2
    • InChI Key: OTUZIRWDDUDYEA-UHFFFAOYSA-N
    • SMILES: FC(C1C(CO)=C(C(=CN=1)OC(F)(F)F)[N+](=O)[O-])F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 321
  • XLogP3: 1.6
  • Topological Polar Surface Area: 88.2

2-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029082079-1g
2-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol
1805299-59-5 97%
1g
$1,534.70 2022-04-01

Additional information on 2-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol

2-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1805299-59-5): An Overview of a Promising Compound in Medicinal Chemistry

2-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1805299-59-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its difluoromethyl, nitro, and trifluoromethoxy substituents, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The chemical structure of 2-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol is particularly noteworthy. The presence of the difluoromethyl group enhances the compound's lipophilicity and metabolic stability, while the nitro group imparts strong electron-withdrawing properties. The trifluoromethoxy substituent further contributes to the compound's overall stability and bioavailability. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have explored the biological activities of 2-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Additionally, preliminary data suggest that it may have anti-cancer properties, particularly in inhibiting the growth of certain types of cancer cells.

The pharmacokinetic profile of 2-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol has also been investigated. Studies have demonstrated that it exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as an oral therapeutic agent. Furthermore, its low toxicity in preclinical models suggests that it may be safe for human use, although further clinical trials are necessary to confirm these findings.

In the context of drug development, 2-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol has shown promise as a scaffold for the design of more potent and selective analogs. Researchers are actively exploring various modifications to the core structure to optimize its pharmacological properties and enhance its therapeutic potential. For instance, substituting different functional groups at various positions on the pyridine ring can lead to compounds with improved efficacy and reduced side effects.

The synthetic route for 2-(Diffluromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol has been well-documented in the literature. The synthesis typically involves several steps, including the formation of the pyridine ring, introduction of the difluoromethyl and trifluoromethoxy groups, and subsequent functionalization to introduce the nitro group and hydroxymethyl moiety. These synthetic methods are scalable and can be adapted for large-scale production if needed.

In conclusion, 2-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1805299-59-5) is a promising compound with a unique chemical structure that offers significant potential in medicinal chemistry. Its anti-inflammatory and anti-cancer properties, coupled with favorable pharmacokinetic characteristics, make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its full biological profile, this compound may pave the way for new therapeutic strategies in various disease areas.

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